Cas no 1548524-07-7 (β-L-Uridine, 5'-O-phosphono-β-L-adenylyl-(3'→5')-)

β-L-Uridine, 5'-O-phosphono-β-L-adenylyl-(3'→5')- structure
1548524-07-7 structure
Product Name:β-L-Uridine, 5'-O-phosphono-β-L-adenylyl-(3'→5')-
CAS No:1548524-07-7
MF:C19H25N7O15P2
MW:653.387225866318
CID:5602208
Update Time:2023-09-01

β-L-Uridine, 5'-O-phosphono-β-L-adenylyl-(3'→5')- Chemical and Physical Properties

Names and Identifiers

    • 5'-O-Phosphono-β-L-adenylyl-(3'→5')-β-L-uridine
    • β-L-Uridine, 5'-O-phosphono-β-L-adenylyl-(3'→5')-
    • Inchi: 1S/C19H25N7O15P2/c20-15-10-16(22-5-21-15)26(6-23-10)18-13(30)14(8(40-18)4-37-42(32,33)34)41-43(35,36)38-3-7-11(28)12(29)17(39-7)25-2-1-9(27)24-19(25)31/h1-2,5-8,11-14,17-18,28-30H,3-4H2,(H,35,36)(H2,20,21,22)(H,24,27,31)(H2,32,33,34)/t7-,8-,11-,12-,13-,14-,17-,18-/m0/s1
    • InChI Key: CDRILZBLRXAHGW-FOHSIVBMSA-N
    • SMILES: O[C@H]1[C@H]([C@H](COP(O)(O)=O)O[C@@H]1N1C=NC2=C(N=CN=C12)N)OP(O)(=O)OC[C@H]1[C@@H]([C@H](O)[C@@H](N2C=CC(=O)NC2=O)O1)O

β-L-Uridine, 5'-O-phosphono-β-L-adenylyl-(3'→5')- Production Method

Production Method 1

Reaction Conditions
1.1R:2-PySSPy-2, R:Et3N, R:PPh3, S:DMF, S:DMSO, 3 h, rt
1.1R:2-PySSPy-2, R:Et3N, R:PPh3, S:DMF, S:DMSO, 3 h, rt
1.1R:2-PySSPy-2, R:Et3N, R:PPh3, S:DMF, S:DMSO, 3 h, rt
1.1R:2-PySSPy-2, R:Et3N, R:PPh3, S:DMF, S:DMSO, 3 h, rt
2.1S:H2O, 3 d, 25°C, pH 7
Reference
Progress in demonstrating homochiral selection in prebiotic RNA synthesis
By Joshi, Prakash C. et al, Advances in Space Research, 2013, 51(5), 772-779

β-L-Uridine, 5'-O-phosphono-β-L-adenylyl-(3'→5')- Raw materials

β-L-Uridine, 5'-O-phosphono-β-L-adenylyl-(3'→5')- Preparation Products

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